Journal Name:Materials Science
Journal ISSN:1068-820X
IF:0.508
Journal Website:http://link.springer.com/journal/11003
Year of Origin:0
Publisher:Springer International Publishing AG
Number of Articles Per Year:110
Publishing Cycle:Bimonthly
OA or Not:Not
Materials Science ( IF 0.508 ) Pub Date: 2023-06-19 , DOI:
10.1016/j.jcsr.2023.108052
In many areas of the United States, corrosion is a common cause of steel bridge deterioration. This has caused some state agencies to use stainless steel for bridges in very corrosive environments. However, most steel bridges in the United States contain numerous slip-critical bolted connections, and stainless steel bolts have not historically been used in slip-critical connections. Therefore, there is limited or no guidance on the specified pretension to which stainless steel bolts can be installed. There is also limited or no guidance on the installation parameters, such as the nut rotation for the turn-of-nut method or initial torque and nut rotation for the combined method of installation. In this project, torqued tension tests were conducted on 128 ASTM A1082 UNS S32205 (2205) and 128 ASTM A1082 UNS S17400 Type 630 Condition H1150 (17–4-H1150) stainless steel fastener assemblies. All bolts tests were 7/8 in. in diameter and ranged from 2 to 5.5 in. in length. Multiple types of lubricants were used in the testing to evaluate their effectiveness. Test results were used to improve upon an existing method to determine the specified pretension and installation parameters of each fastener assembly type, depending on strength, ductility, and lubricant criteria. Analysis determined that 2205 fastener assemblies can be installed to a specified pretension of 80% of their ultimate strength while 17–4-H1150 fastener assemblies can be installed at their yield strength. Nut rotation values from snug for the turn-of-nut installation method and initial torque range and nut rotation values for the combined installation method are also provided in the paper.
Materials Science ( IF 0.508 ) Pub Date: 2023-06-24 , DOI:
10.1016/j.jcsr.2023.108086
In this paper, the shear strength of corrugated web girders made of EN 1.4162/LDX 2101 stainless steel is investigated. Four full-scale trapezoidal corrugated web girders were tested under shear. Before conducting the tests, DIC was used to measure the real geometric imperfections in the web panels. Complementary finite element analysis studies were conducted to assess the sensitivity of the shear strength to initial imperfections. The experimental results indicated that all the tested girders with a local slenderness ratio of λ = 0.7 attained the shear yield strength, which was then followed by strain hardening in the material at a level that was 8–18% higher than the yield strength. This implies that the Eurocode's limit of λ = 0.25 to attain the plastic shear strength in corrugated webs can be quite conservative for stainless steel. According to the findings of the imperfection sensitivity studies, an initial geometric imperfection based on the first eigen buckling mode and with a maximum amplitude of amax/200, where amax is the maximum corrugation fold length, yielded ultimate strength within 3% of the test results. When the amplitude was increased to hw/200, where hw is the web height, the ultimate strength was estimated to be 25% lower on average than in the experiments. In three of the studied girders, initial imperfections with other forms than the first buckling mode were found to be more critical. Further, it was found that regardless of mode number, mode shapes that are more extended over the web panel result in a higher degradation of the ultimate shear strength.
Materials Science ( IF 0.508 ) Pub Date: 2023-07-26 , DOI:
10.1016/j.jcsr.2023.108132
This study presents experimental and numerical research on the dynamic behaviors and resistances of square concrete-filled steel tubular members internally strengthened by I-shaped CFRP profile (SCFST-CFRP) with fixed boundary conditions subjected to lateral impact loads. Dynamic impact tests were conducted on five SCFST-CFRP specimens and a traditional concrete-filled steel tubular (SCFST) specimen, examining their dynamic responses with respect to deformation modes, impact force, displacement, and strain distribution at different levels of impact energies and impact momentums. The test results indicated that the deformation of the specimens was concentrated in the impact region, approximately 0.38 L above the base, due to the transient localized characteristics of the lateral impact load. In terms of displacement and impact force, the SCFST-CFRP member exhibited better impact resistance compared to the SCFST member. Finite element models of the SCFST-CFRP members were created using LS-DYNA and validated against the impact tests. These validated models were then utilized to explore the damage patterns, dynamic bending moment, and load transfer mechanism of the SCFST-CFRP member under lateral impact loading. Additionally, a parametric study was conducted to evaluate the effects of load and structural parameters, including CFRP profile, impact energy, and impact momentum, on the impact resistance and dynamic flexural capacity of the SCFST-CFRP member. The results demonstrate that the enhancement in impact resistance caused by the inner CFRP profile was more significant under higher impact energy. Based on the parametric analysis results, empirical equations were proposed to predict the dynamic flexural capacity of lateral impact-loaded SCFST-CFRP members.
Materials Science ( IF 0.508 ) Pub Date: 2023-07-24 , DOI:
10.1016/j.jcsr.2023.108118
Modular construction, which involves prefabricating free-standing modules in a factory and assembling them on site to form a building, is gaining popularity worldwide. However, the existing inter-module connections generally require additional operation space and present difficulties in aligning adjacent modules quickly. Additionally, the global behavior of modular frames with inter-module connections under lateral loading is not well understood. To address these issues, this study investigates two types of inter-module connections (referred to as Type A and Type B), with high buildability and self-aligning features. Five pull-out tests were conducted to study the tensile behavior of the two types of inter-module connections, and five subassemblies of modular frames with these two types of inter-module connections were tested to study their global behavior under lateral loading. Based on the test results, the yielding distribution and development, strength, ductility, and failure modes were discussed for both types of inter-module connections under tensile loading and for the modular frames under lateral loading. Yielding of the steel plate (the end plate or anchoring plate), as anticipated, is found to be preferable to bolt failure for both types of inter-module connections to achieve greater ductility under tensile loading. Premature fracture of the beam-to-column weld was identified as the main failure mode for all tested subassemblies of modular frames. As this early weld fracture prevented further development of both strength and deformation of the modular frame, it is recommended to avoid this failure mode in the design of modular frames.
Materials Science ( IF 0.508 ) Pub Date: 2023-07-12 , DOI:
10.1016/j.jcsr.2023.108099
Corrugated web beams have become popular in recent years due to their high strength-to-weight ratio, ductility and high shear resistance without stiffeners. The developments in the automated production of corrugated steel plates have further amplified their use as structural elements in bridges and buildings. In this paper, we develop a strain energy-based homogenization scheme to convert corrugated sections into equivalent flat sheets with modified elastic properties. The thin-walled theory is implemented in a one-dimensional (1D) finite element (FE) framework along with a modified analytical expression to study the lateral torsional buckling of corrugated web girders. The homogenization-based FE modelling reduces the computational requirement of finer mesh sizes on the corrugation profile. The present thin-walled FE model is implemented to different corrugation profiles and lengths, and their responses are compared with methodologies available in the literature. The effects of the geometrical parameters and loading on the lateral torsional buckling behaviour are investigated and important observations are made for structural designs.
Materials Science ( IF 0.508 ) Pub Date: 2023-06-13 , DOI:
10.1016/j.jcsr.2023.108056
This study investigated the local buckling and axial compressive behavior of stainless-clad bimetallic steel-plate composite (SC) walls. Stainless-clad bimetallic steel is a high-performance steel that combines the merits of both the substrate and cladding materials, showing good mechanical properties. An experimental database was compiled to evaluate the effect of normalized faceplate slenderness ratio on the local buckling and axial compressive behavior of SC walls. Experimental investigations were conducted on six stainless-clad bimetallic steel-plate composite walls with parameter of normalized faceplate slenderness ratios. Finite element models were developed and benchmarked for parametric studies. Test results and finite element analysis results were incorporated into the database. The enhanced database were utilized to evaluate the application of the current design provisions in calculating the axial compressive strength. It was found that CECS:546–2018, Eurocode 4, and AISC 360–22 cannot provide reasonable estimation of axial compression strength. Finally, a simplified equation was suggested for estimating the axial compressive strength of SC walls. The design method was conservative for both non-slender and slender steel faceplates.
Materials Science ( IF 0.508 ) Pub Date: 2023-06-17 , DOI:
10.1016/j.jcsr.2023.108053
This paper studied the behavior of circular concrete-filled steel tabular (CFST) columns under monotonic and cyclic torsional loading. Experiments were performed on 16 CFST columns, followed by analyses. Each column was axially loaded by a constant axial load with ratios of 0–0.7 and monotonically or cyclically twisted until failure. Experimental results showed that the failure modes of CFSTs under monotonic and cyclic loading were similar and torsional buckling of steel tubes was absent due to the mutually beneficial interaction between the steel tube and concrete. An axial load ratio ≥ 0.5 resulted in the descending branch, reducing the ductility by up to 17.8%. The axial load ratio marginally affected the yield torsional moment capacity of CFSTs but considerably affected the elastic rotational stiffness. The yield rotational stiffness increased and the yield rotation decreased as the ratio of the axial load increased to ∼0.3. Further increase in the axial load ratio had an inverse effect. Cyclic loading reduced the yield and ultimate torsional moments by 6.4% and 11.1%, respectively; however, it did not induce a stiffness degradation. Further, it reduced the yield and ultimate rotations by 10% and 30.7%, respectively. A model to predict the torsional yield moment capacity was proposed based on the concept of decoupling the resistances resulting from cyclic loading. The proposed model is simple and accurate, and will be useful for engineers in practice.
Materials Science ( IF 0.508 ) Pub Date: 2023-06-13 , DOI:
10.1016/j.jcsr.2023.108049
This manuscript innovatively presented a new type of assembled H-shaped steel frame-corrugated steel plate shear wall (HCSW). The hysteretic performance of assembled HCSW under cyclic quasi-static loading was investigated. The HCSW specimens with different corrugated steel plate thickness and axial compression ratio were fabricated. The H-shaped steel frame-flat steel plate shear wall (HPSW) was fabricated as control test specimen. The failure process, hysteresis curves, skeleton curves, lateral capacities, energy consumption and the other issues were discussed. The hysteretic performance of HPSW and HCSW was compared. It could be found that the hysteretic performance of HCSW was better than that of HPSW. The corrugated steel plate was yielded prior to frame column as a desirable sequence of material yielding. In addition, the finite element model was established to simulate hysteretic performance of HCSW specimen. The parameters included width-to-thickness ratio, width-to-height ratio, and axial compression ratio in this research. The effects of parameters on HCSW hysteretic performance were analyzed and discussed based on the finite element model. According to the research results, the recommended values of parameters were proposed based on the analysis results. Furthermore, the calculation formula of HCSW initial stiffness was presented. This research could provide a reference for the design and evaluate the application of current design of provision for assembled HCSW.
Materials Science ( IF 0.508 ) Pub Date: 2023-07-13 , DOI:
10.1016/j.jcsr.2023.108094
This paper presents theoretical and numerical investigations into the in-plane elastic global buckling performance and load resistance design of a kind of pin-ended cable-arch (CA). CA is assumed to take radial uniformly distributed load (RUDL), full-span and half-span vertical uniformly distributed loads (FSVUDL and HSVUDL) respectively. From the preliminary theoretical derivation based on the Rayleigh-Ritz Method, a new key parameter of CA defined as the restraining factor of the cables on the arch, was established and it reflects the restraining effect of the cables on the elastic buckling behavior of CA under RUDL. In addition, the elastic buckling loads obtained from the Finite Element (FE) numerical results is used to determine the normalized slenderness ratio which can be further modified to consider the slackness of the cables in the nonlinear analysis. Based on the results obtained from nonlinear inelastic FE analysis of CA under axial compression and the combination of axial compression and bending effect, the in-plane design for predicting load resistance of CA is proposed and it provides a lower envelop in estimating the in-plane global stability capacity of CA. In addition, it is observed that the pre-tensioning stress amplitude of the cables has insignificant effect on the global stability capacity of CA under VUDL. However, in practical engineering application, the two cables only connected to the arch-pins are recommended to establish the target pre-tensioned stress values ranging from 200 MPa to 400 MPa.
Materials Science ( IF 0.508 ) Pub Date: 2023-07-08 , DOI:
10.1016/j.jcsr.2023.108100
Considering the broad applications of high-strength steel (HSS) in civil engineering and addressing the dearth of reliable research on current engineering specifications, axial compression tests were conducted on 12 HSS welded box-section stub columns made of Q420–Q960 grade steels; moreover, their local buckling behaviour was studied. In addition, a parametric analysis was performed using a finite element model (FEM). Prior to the tests, the initial geometric imperfections and material properties of the specimens were measured to ensure their adherence to relevant engineering specifications. The local buckling process, axial deformation, and strain of the specimens were analysed. As observed, the utilisation rate of steel strength decreased as the width–thickness ratio and yield strength increased. More importantly, the results revealed that the post-buckling strength of the axially compressed HSS welded box-section stub columns with slender sections cannot be neglected. Accordingly, a finite element analysis was conducted to verify the accuracy of the FEM that considered the initial geometric imperfections and welding residual stress. For the Q420–Q960 steel welded box-section stub columns, a parametric analysis was performed using the verified FEM to evaluate the limits of the width–thickness ratio and the ultimate bearing capacity. A new formula for the limit of the plate width–thickness ratio is proposed. To enable the application of the EN 1993-1-5 and ANSI/AISC 360–16 guidelines as well as the Chinese codes GB 50017–2017 and JGJ/T 483–2020, the modification factors are also provided for the ultimate bearing capacity.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术4区 | MATERIALS SCIENCE, MULTIDISCIPLINARY 材料科学:综合4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
47.50 | 15 | Science Citation Index Expanded | Not |
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